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An In-depth Exploration of Integrin Subunit Beta 3 (ITGB3) Gene Expression Profiling for

Researchers, Scientists, and Drug Development Professionals.

Integrin Subunit Beta 3 (ITGB3), also known as CD61, is a crucial transmembrane glycoprotein

that forms heterodimers with αIIb or αv integrin subunits, playing a pivotal role in cell adhesion,

signaling, and platelet function. Dysregulation of ITGB3 expression is implicated in a multitude

of pathological conditions, including cancer progression, metastasis, and thrombotic disorders.

This technical guide provides a comprehensive overview of ITGB3 gene expression profiling

studies, offering detailed experimental methodologies and a summary of key quantitative

findings to facilitate further research and therapeutic development.

Quantitative Analysis of ITGB3 Gene Expression
The expression of ITGB3 varies significantly across different tissues and disease states. The

following tables summarize quantitative data from large-scale gene expression profiling studies,

providing a comparative overview of ITGB3 mRNA and protein levels.

Table 1: ITGB3 mRNA Expression in Human Tissues
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Tissue
Expression Level
(Normalized RNA-Seq
Value)

Data Source

Bone Marrow High The Human Protein Atlas

Spleen High The Human Protein Atlas

Lung Medium The Human Protein Atlas

Placenta Medium The Human Protein Atlas

Kidney Low The Human Protein Atlas

Liver Low The Human Protein Atlas

Brain Not detected The Human Protein Atlas

Table 2: Differential Expression of ITGB3 in Cancer
(TCGA RNA-Seq Data)
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Cancer Type
Expression
Status

Fold Change
(Tumor vs.
Normal)

Prognostic
Significance

Reference

Glioblastoma

multiforme

(GBM)

Upregulated > 2.0

High expression

associated with

poor survival

The Human

Protein Atlas

Skin Cutaneous

Melanoma

(SKCM)

Upregulated > 1.5

High expression

associated with

poor survival

The Human

Protein Atlas

Pancreatic

adenocarcinoma

(PAAD)

Upregulated Variable

High expression

associated with

poor survival

The Human

Protein Atlas

Breast cancer

(BRCA)
Downregulated < 0.5

Low expression

associated with

poor survival in

some subtypes

The Human

Protein Atlas

Lung

adenocarcinoma

(LUAD)

Downregulated < 0.5

Low expression

associated with

poor survival

The Human

Protein Atlas

Table 3: ITGB3 Protein Expression in Cancer
(Immunohistochemistry)

Cancer Type Staining Intensity Localization Reference

Colorectal Cancer Moderate to Strong
Cytoplasmic,

Membranous

The Human Protein

Atlas

Breast Cancer Weak to Moderate
Cytoplasmic,

Membranous

The Human Protein

Atlas

Prostate Cancer Weak Cytoplasmic
The Human Protein

Atlas

Lung Cancer Negative to Weak Cytoplasmic
The Human Protein

Atlas
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Key Signaling Pathways Involving ITGB3
ITGB3 is a central node in various signaling pathways that regulate cell behavior. Its interaction

with the extracellular matrix (ECM) and other cell surface receptors triggers intracellular

cascades that influence cell proliferation, survival, migration, and differentiation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Matrix Plasma Membrane

Intracellular Signaling

ECM Proteins
(Fibronectin, Vitronectin) αvβ3 IntegrinBinding

FAKActivation

TGF-β Receptor

Crosstalk

Src PI3K

RAS

Akt
Cellular Responses

(Migration, Proliferation, Survival, EMT)

RAF MEK ERK

SMAD2/3

Nuclear
Translocation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Sequencing

Bioinformatic Analysis

Total RNA Isolation

RNA Quality Control
(RIN > 7)

Library Preparation
(poly-A selection)

High-Throughput Sequencing
(e.g., Illumina)

Raw Read Quality Control
(FastQC)

Adapter & Quality Trimming
(Trimmomatic)

Alignment to Reference Genome
(STAR)

Gene Expression Quantification
(HTSeq/featureCounts)

Differential Gene Expression
(DESeq2/edgeR)

Downstream Analysis
(Pathway, GO)
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To cite this document: BenchChem. [Unraveling the Expression Landscape of ITGB3: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364709#ibg3-gene-expression-profiling-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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